Cas no 1798456-31-1 (2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide)

• Product Name: 2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide
• CAS No: 1798456-31-1
• MF: C₂₁H₁₇N₃O₃S₂
• MW: 423.50798201561
• CID: 5408961
• Update Time: 2025-06-11

2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-phenylacetamide
• 2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide

• Inchi： 1S/C21H17N3O3S2/c1-27-16-9-7-15(8-10-16)24-20(26)19-17(11-12-28-19)23-21(24)29-13-18(25)22-14-5-3-2-4-6-14/h2-12H,13H2,1H3,(H,22,25)
• InChI Key： BGFGRKZQXKEWQZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1N(C2=CC=C(OC)C=C2)C(=O)C2SC=CC=2N=1

Additional information on 2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide

2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide (CAS No. 1798456-31-1): A Comprehensive Overview

2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide (CAS No. 1798456-31-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties.

The thienopyrimidine scaffold is a key structural element in this compound, contributing to its biological activity. The presence of a methoxyphenyl group and a phenylacetamide moiety further enhances its pharmacological profile. Recent studies have highlighted the importance of these functional groups in modulating the compound's interactions with various biological targets.

One of the most promising areas of research for this compound is its potential as an antitumor agent. Preclinical studies have shown that 2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation.

In addition to its antitumor properties, this compound has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide have also been studied to evaluate its suitability for clinical development. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound exhibits good oral bioavailability and a reasonable half-life, making it a promising candidate for further preclinical and clinical evaluation.

Recent advancements in computational chemistry have provided valuable insights into the molecular interactions of 2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide with its biological targets. Molecular docking studies have shown that the compound binds to key enzymes involved in cancer cell proliferation and inflammation with high affinity. These findings are supported by experimental data from enzyme inhibition assays.

The safety profile of 2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide has been evaluated in preclinical toxicity studies. Results indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. These findings are crucial for advancing the compound into clinical trials.

In conclusion, 2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide (CAS No. 1798456-31-1) represents a promising lead compound in the development of new therapeutic agents for cancer and inflammatory diseases. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies aim to optimize its chemical structure and evaluate its efficacy in more advanced preclinical models.